
Rauvovertine C: A Technical Guide on its
Discovery, Natural Sources, and Biological

Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rauvovertine C

Cat. No.: B12310184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rauwovertine C is a hexacyclic monoterpenoid indole alkaloid, a class of natural products

known for their complex chemical structures and significant biological activities. This document

provides a comprehensive overview of the discovery of Rauvovertine C, its natural source,

and its initial characterization. The information is based on the primary scientific literature and

is intended to serve as a technical guide for researchers in natural product chemistry,

pharmacology, and drug discovery.

Discovery and Natural Source
Rauwovertine C was first isolated from the stems of Rauvolfia verticillata, a plant belonging to

the Apocynaceae family.[1] This discovery was the result of a phytochemical investigation

aimed at identifying novel bioactive compounds from this plant species, which has a history of

use in traditional medicine. Rauvolfia verticillata is a shrub that is known to produce a variety of

indole alkaloids, many of which possess interesting pharmacological properties.[1]

The initial discovery and characterization of Rauvovertine C were reported in a 2015 study

published in the journal Fitoterapia. In this study, Rauvovertine C was isolated along with four
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other new hexacyclic monoterpenoid indole alkaloids: rauvovertine A, 17-epi-rauvovertine A,

rauvovertine B, and 17-epi-rauvovertine B.

Natural Source:

Plant Species:Rauvolfia verticillata (Lour.) Baill.[1]

Family: Apocynaceae[2]

Part of Plant Used for Isolation: Stems[1]

Chemical and Physical Properties
The chemical structure of Rauvovertine C was elucidated through extensive spectroscopic

analysis. Its molecular formula has been determined to be C₂₀H₂₃N₃O, with a corresponding

molecular weight of 321.4 g/mol .

Property Value

Molecular Formula C₂₀H₂₃N₃O

Molecular Weight 321.4 g/mol

Compound Type Hexacyclic Monoterpenoid Indole Alkaloid

CAS Number 2055073-74-8

Detailed spectroscopic data (¹H NMR, ¹³C NMR, MS, IR, UV) and percentage yield from the

natural source are reported in the primary literature but are not publicly available in the

accessed databases. For detailed analysis, it is recommended to consult the full-text article:

Gao Y, et al. Fitoterapia. 2015 Dec;107:44-8.

Experimental Protocols
Isolation of Rauvovertine C
The following is a generalized workflow for the isolation of alkaloids from Rauvolfia species, as

specific details for Rauvovertine C are not publicly available. The actual protocol can be found

in the primary literature.
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Cell Culture

Treatment

Viability Assessment

Data Analysis

Human Cancer Cell Lines
(HL-60, SMMC-7721, A-549, MCF-7, SW-480)

Seed cells in 96-well plates

Treat with varying concentrations
of Rauvovertine C

Incubate for a specified period
(e.g., 48-72 hours)

Perform viability assay
(e.g., MTT assay)

Measure absorbance

Calculate cell viability (%)

Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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